Cas no 62016-80-2 (Octacosane, 1-chloro-)

• Product Name: Octacosane, 1-chloro-
• CAS No: 62016-80-2
• MF: C₂₈H₅₇Cl
• MW: 429.205188512802
• CID: 4072133
• PubChem ID: 12464125
• Update Time: 2025-04-22

Octacosane, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• Octacosane, 1-chloro-
• 1-Chlorooctacosane
• 62016-80-2
• SCHEMBL5571359
• DTXSID901315952

• Inchi： 1S/C28H57Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h2-28H2,1H3
• InChI Key： VPEHIEKEZIRMSJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCCl

Computed Properties

• Exact Mass: 428.4148795Da
• Monoisotopic Mass: 428.4148795Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 26
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides